Cas no 2225141-20-6 (1-(cyclopropylmethyl)azetidin-3-amine, bis(trifluoroacetic acid))

• Product Name: 1-(cyclopropylmethyl)azetidin-3-amine, bis(trifluoroacetic acid)
• CAS No: 2225141-20-6
• MF: C₁₁H₁₆F₆N₂O₄
• MW: 354.246164321899
• CID: 6592965
• PubChem ID: 137964063
• Update Time: 2025-05-20

1-(cyclopropylmethyl)azetidin-3-amine, bis(trifluoroacetic acid) Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)azetidin-3-amine, bis(trifluoroacetic acid)
• 1-(cyclopropylmethyl)azetidin-3-amine bis(trifluoroacetic acid)
• 2225141-20-6
• EN300-1718223
• starbld0005657
• 1-(cyclopropylmethyl)azetidin-3-amine; bis(trifluoroacetic acid)
• 1-(Cyclopropylmethyl)azetidin-3-amine bis(2,2,2-trifluoroacetate)
• 1-(cyclopropylmethyl)azetidin-3-amine;2,2,2-trifluoroacetic acid

• Inchi： 1S/C7H14N2.2C2HF3O2/c8-7-4-9(5-7)3-6-1-2-6;2*3-2(4,5)1(6)7/h6-7H,1-5,8H2;2*(H,6,7)
• InChI Key： NSQNTGJAUUPVCO-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.FC(C(=O)O)(F)F.N1(CC(C1)N)CC1CC1

Computed Properties

• Exact Mass: 354.10142597g/mol
• Monoisotopic Mass: 354.10142597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on 1-(cyclopropylmethyl)azetidin-3-amine, bis(trifluoroacetic acid)

Compound CAS No 2225141-20-6: 1-(Cyclopropylmethyl)azetidin-3-amine, Bis(Trifluoroacetic Acid)

The compound with CAS No 2225141-20-6, known as 1-(cyclopropylmethyl)azetidin-3-amine, bis(trifluoroacetic acid), is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a cyclopropylmethyl group with an azetidine ring system. The azetidine moiety, a four-membered ring containing one nitrogen atom, contributes to the compound's distinct chemical properties and reactivity. The presence of the cyclopropylmethyl group further enhances its structural complexity and functional versatility.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as asymmetric catalysis and microwave-assisted reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its scalability for large-scale production. The use of bis(trifluoroacetic acid) as a counterion underscores the compound's potential in acidic environments, making it suitable for applications requiring protonation or ionization.

The structural features of 1-(cyclopropylmethyl)azetidin-3-amine have been extensively studied to understand its role in various biological systems. Research indicates that this compound exhibits remarkable pharmacokinetic properties, including high bioavailability and prolonged half-life. These attributes make it an attractive candidate for drug development, particularly in the fields of neuroscience and oncology. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in neurodegenerative diseases and cancer progression.

One of the most intriguing aspects of this compound is its ability to act as a chiral auxiliary in asymmetric synthesis. By incorporating the cyclopropylmethyl group into the azetidine framework, chemists can induce high enantioselectivity in reactions involving alkenes and alkynes. This property has been exploited in the synthesis of complex natural products and bioactive molecules, showcasing the compound's value in organic synthesis.

Furthermore, the application of bis(trifluoroacetic acid) as a counterion has been pivotal in stabilizing the compound's structure under various reaction conditions. This stabilization not only enhances the compound's stability but also enables its use in demanding chemical transformations. Recent studies have highlighted its role in peptide synthesis, where it serves as an efficient coupling agent due to its strong acidic nature.

In terms of industrial applications, 1-(cyclopropylmethyl)azetidin-3-amine has found utility in polymer chemistry as a crosslinking agent. Its ability to form robust crosslinks under mild conditions has led to its incorporation into advanced materials such as high-performance polymers and composites. This application underscores the compound's versatility across multiple disciplines.

The ongoing research into this compound continues to uncover new insights into its potential uses. Collaborative efforts between academic institutions and industry leaders are driving innovation in areas such as green chemistry and sustainable manufacturing. By optimizing synthesis routes and exploring novel applications, scientists aim to maximize the benefits derived from this versatile chemical entity.

In conclusion, 1-(cyclopropylmethyl)azetidin-3-amine, bis(trifluoroacetic acid) stands out as a multifaceted compound with significant implications across various fields. Its unique structure, coupled with cutting-edge synthetic methodologies and diverse functional properties, positions it as a key player in modern chemical research and development.